Cas no 1173439-62-7 (N-(2E)-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidenepyrazine-2-carboxamide)

• Product Name: N-(2E)-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidenepyrazine-2-carboxamide
• CAS No: 1173439-62-7
• MF: C₁₆H₁₆N₄O₂S
• MW: 328.388841629028
• CID: 6195376
• PubChem ID: 43938182
• Update Time: 2025-10-30

N-(2E)-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidenepyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2E)-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidenepyrazine-2-carboxamide
• F1359-4474
• (E)-N-(3-(2-ethoxyethyl)benzo[d]thiazol-2(3H)-ylidene)pyrazine-2-carboxamide
• 1173439-62-7
• N-[3-(2-ethoxyethyl)-1,3-benzothiazol-2-ylidene]pyrazine-2-carboxamide
• AKOS024606207
• N-[(2E)-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]pyrazine-2-carboxamide

• Inchi： 1S/C16H16N4O2S/c1-2-22-10-9-20-13-5-3-4-6-14(13)23-16(20)19-15(21)12-11-17-7-8-18-12/h3-8,11H,2,9-10H2,1H3/b19-16-
• InChI Key： BYWCYQXBUJLUAN-MNDPQUGUSA-N
• SMILES： S1/C(=N\C(C2C=NC=CN=2)=O)/N(C2C=CC=CC1=2)CCOCC

Computed Properties

• Exact Mass: 328.09939694g/mol
• Monoisotopic Mass: 328.09939694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 93Ų

Additional information on N-(2E)-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidenepyrazine-2-carboxamide

N-(2E)-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidenepyrazine-2-carboxamide (CAS No. 1173439-62-7): A Comprehensive Overview

N-(2E)-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidenepyrazine-2-carboxamide (CAS No. 1173439-62-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzothiazoles, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The unique structural features of this compound make it a promising candidate for various therapeutic applications.

The benzothiazole core is a heterocyclic aromatic ring system consisting of a benzene ring fused with a thiazole ring. This core structure is often associated with potent biological activities due to its ability to interact with various biological targets. The presence of the ethoxyethyl substituent and the pyrazine moiety further enhances the compound's pharmacological profile by modulating its physicochemical properties and biological interactions.

Recent studies have highlighted the potential of N-(2E)-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidenepyrazine-2-carboxamide in the treatment of neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits neuroprotective effects by inhibiting oxidative stress and reducing inflammation in neuronal cells. These findings suggest that the compound could be a valuable lead for developing new therapies for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, N-(2E)-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidenepyrazine-2-carboxamide has shown promise in cancer research. A study conducted at the National Cancer Institute found that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The mechanism of action involves the modulation of key signaling pathways such as PI3K/AKT and MAPK, which are frequently dysregulated in various types of cancer.

The pharmacokinetic properties of N-(2E)-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidenepyrazine-2-carboxamide have also been extensively studied. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. It has good oral bioavailability and a long half-life, making it suitable for chronic administration in therapeutic settings. These properties are crucial for ensuring that the compound can effectively reach its target sites in the body and maintain therapeutic concentrations over an extended period.

Furthermore, the safety profile of N-(2E)-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidenepyrazine-2-carboxamide has been evaluated in preclinical studies. Toxicity assessments have indicated that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. This favorable safety profile supports its potential for further clinical development.

In conclusion, N-(2E)-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidenepyrazine-2-carboxamide (CAS No. 1173439-62-7) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in areas such as neurodegenerative diseases and cancer therapy. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in advancing medical treatments.